Cas no 1621615-08-4 (2-Chloro-7-iodoquinoline-3-carbaldehyde)

2-Chloro-7-iodoquinoline-3-carbaldehyde is a halogenated quinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features both chloro and iodo substituents, enhancing its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, to construct complex heterocyclic frameworks. The aldehyde group at the 3-position offers a versatile handle for further functionalization, including condensation or nucleophilic addition reactions. This compound is particularly valuable as a building block for the development of bioactive molecules, including potential drug candidates. Its high purity and well-defined reactivity make it a reliable intermediate for researchers in medicinal chemistry and material science applications.

2-Chloro-7-iodoquinoline-3-carbaldehyde structure

1621615-08-4 structure

Product Name:2-Chloro-7-iodoquinoline-3-carbaldehyde

CAS No:1621615-08-4

MF:C₁₀H₅ClINO

MW:317.5103

CID:4733168

PubChem ID:90333471

Update Time:2025-10-04

2-Chloro-7-iodoquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-7-iodoquinoline-3-carbaldehyde
- SCHEMBL15941760
- D80075
- 1621615-08-4
- MFCD32063258
- Inchi： 1S/C10H5ClINO/c11-10-7(5-14)3-6-1-2-8(12)4-9(6)13-10/h1-5H
- InChI Key： FEPSVMOGHANOJS-UHFFFAOYSA-N
- SMILES： IC1C([H])=C([H])C2=C([H])C(C([H])=O)=C(N=C2C=1[H])Cl

Computed Properties

Exact Mass: 316.91044g/mol
Monoisotopic Mass: 316.91044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30
Molecular Weight: 317.51g/mol
XLogP3: 3.3

2-Chloro-7-iodoquinoline-3-carbaldehyde Pricemore >>

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